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Compound of Interest

Compound Name: 2,5-Dimethylpyrazine

Cat. No.: B089654 Get Quote

For Immediate Reference: Key Safety and Handling Information for 2,5-Dimethylpyrazine

This guide provides essential, direct guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of 2,5-Dimethylpyrazine. By

adhering to these protocols, you can ensure a safe laboratory environment and maintain the

integrity of your research.

Personal Protective Equipment (PPE)
When handling 2,5-Dimethylpyrazine, a comprehensive PPE strategy is crucial to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE.
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PPE Category Specification

Eye and Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A face shield is also recommended.[1]

[2]

Skin Protection

Wear appropriate protective gloves to prevent

skin exposure. Chemically resistant Nitrile

rubber gloves with a minimum thickness of

0.11mm are recommended.[2] Always use

proper glove removal technique to avoid skin

contact. Wear appropriate protective clothing to

prevent skin exposure.[1][2]

Respiratory Protection

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[1] For situations where risk

assessment indicates the need for air-purifying

respirators, a full-face respirator with multi-

purpose combination (US) or type ABEK (EN

14387) respirator cartridges is appropriate. If the

respirator is the sole means of protection, use a

full-faced supplied air respirator.[2]

Chemical and Physical Properties
Understanding the physical and chemical properties of 2,5-Dimethylpyrazine is fundamental

to its safe handling.
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Property Value

Molecular Formula C₆H₈N₂

Molecular Weight 108.14 g/mol

Appearance Clear, very slight yellow liquid

Boiling Point 155 °C @ 760.00mm Hg

Flash Point 63 °C (145.40 °F)

Specific Gravity/Density 0.9900g/cm³

Solubility in Water Miscible

Toxicity Data
Route Species Value

Oral Rat LD50 = 1020 mg/kg[1]

Operational Plans for Handling and Disposal
Adherence to a strict operational plan is vital for the safe use of 2,5-Dimethylpyrazine in a

laboratory setting.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any signs of damage or leakage.

Storage: Store in a cool, dry, and well-ventilated area away from sources of ignition.[1] Keep

the container tightly closed.[2]

Handling Procedures
Ventilation: Always handle 2,5-Dimethylpyrazine in a well-ventilated area.[1]

Personal Protective Equipment: Before handling, ensure all recommended PPE is worn

correctly.
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Avoiding Contact: Take measures to prevent contact with skin and eyes, and avoid inhalation

of vapor or mist.[2]

Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in the

handling area.[3][4]

Emergency Procedures: Spills and Leaks
Immediate Action: Evacuate personnel from the immediate area.[2]

Ventilation: Ensure adequate ventilation.

Ignition Sources: Remove all sources of ignition.[2]

Containment: Absorb the spill with an inert material such as vermiculite, sand, or earth.[1]

Collection: Use a non-sparking tool to scoop up the absorbed material and place it into a

suitable, labeled container for disposal.[1]

Decontamination: Clean the spill area thoroughly.

First Aid Measures
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Exposure Route First Aid Procedure

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[1]

Skin

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Get medical aid if irritation

develops or persists.[1]

Ingestion

Do not induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Get medical aid.[1]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[1]

Disposal Plan
Waste Characterization: All waste materials, including the chemical itself and any

contaminated items (e.g., gloves, absorbent materials), must be considered hazardous

waste.

Containerization: Place waste in a suitable, closed, and properly labeled container.

Disposal: Dispose of the waste in a manner consistent with federal, state, and local

regulations.[1] Do not allow the product to enter drains.[2] Contact a licensed professional

waste disposal service to dispose of this material.

Workflow for Handling and Disposal of 2,5-
Dimethylpyrazine

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0704
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0704
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0704
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0704
https://tobacco-information.hpa.gov.tw/common/DownloadDetail.ashx?id=pMH1Bdx0VyX0z9hCdkt%2Ftg%3D%3D&posionId=A0704
https://www.aurochemicals.com/wp-content/uploads/2019/05/25-DIMETHYL-PYRAZINE-Natural-SDS-1.pdf
https://www.benchchem.com/product/b089654?utm_src=pdf-body
https://www.benchchem.com/product/b089654?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Safe Handling and Disposal of 2,5-Dimethylpyrazine
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Caption: Workflow for the safe handling and disposal of 2,5-Dimethylpyrazine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. tobacco-information.hpa.gov.tw [tobacco-information.hpa.gov.tw]

2. aurochemicals.com [aurochemicals.com]

3. synerzine.com [synerzine.com]

4. fishersci.com [fishersci.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2,5-Dimethylpyrazine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089654#personal-protective-equipment-for-handling-
2-5-dimethylpyrazine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089654?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

